Cas no 2384342-59-8 (4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine)

• Product Name: 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine
• CAS No: 2384342-59-8
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 5613451
• PubChem ID: 118406796
• Update Time: 2025-10-29

4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine
• 2384342-59-8
• SCHEMBL17127597
• EN300-33051262

• Inchi： 1S/C5H10N4/c1-3-9-4-7-8-5(9)6-2/h4H,3H2,1-2H3,(H,6,8)
• InChI Key： VEJDJUQNNNJGEN-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1NC)CC

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine

Introduction to 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine (CAS No. 2384342-59-8)

4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine, identified by the chemical compound code CAS No. 2384342-59-8, is a heterocyclic organic compound belonging to the triazole class. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The molecular structure of 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine consists of a triazole ring system substituted with ethyl and methyl groups, which contribute to its distinct chemical reactivity and functional versatility.

The synthesis of 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic accessibility. Recent advancements in organic synthesis have enabled more efficient and scalable production methods, making it feasible for researchers to explore its applications in drug discovery and development. The compound's stability under various conditions and its solubility profile make it a promising candidate for further investigation.

In the realm of medicinal chemistry, 4H-1,2,4-triazol-3-amines have been extensively studied for their pharmacological properties. The presence of the amine functional group in 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine imparts the potential for diverse biological interactions. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. Specifically, studies have indicated that derivatives of this class may have applications in treating inflammatory disorders and infectious diseases.

One of the most compelling aspects of 4-ethyl-N-methyl-4H-1,2,4-triazol-3-amine is its role as a building block for more complex molecules. Researchers have utilized this compound to synthesize analogs with enhanced pharmacological activity and improved pharmacokinetic profiles. The ethyl and methyl substituents on the triazole ring provide points for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility has made CAS No. 2384342-59-8 a cornerstone in the development of new drug candidates.

The biological activity of N-methyl-substituted triazoles has been a focus of numerous studies in recent years. The methyl group in 4-(Ethyl)-N-methyl triazol amine contributes to the compound's ability to interact with biological targets in a meaningful way. Preclinical studies have demonstrated that this compound can modulate pathways involved in cell proliferation and apoptosis, which are critical mechanisms in various diseases. These findings have opened up new avenues for exploring its potential as an anticancer agent.

The chemical properties of Ethyl-N-methyl triazol amine CAS 2384342 59 8 also make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests that it could be used in catalysis or as a ligand in coordination chemistry. Additionally, the compound's thermal stability and resistance to degradation under various conditions make it suitable for industrial applications where durability is essential.

Recent advancements in computational chemistry have further enhanced our understanding of how CAS No 2384342598 interacts with biological systems. Molecular modeling studies have provided insights into its binding affinity and mechanism of action at various targets. These computational approaches have complemented experimental work by allowing researchers to predict the efficacy of different derivatives before synthesizing them. This interdisciplinary approach has accelerated the pace of discovery in this field.

The environmental impact of synthesizing and using Ethyl N methyl 1 2 3 triazol amine CAS number 2384342598 is another critical consideration. Modern synthetic methods emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are exploring biocatalytic routes and solvent-free reactions that align with sustainable practices while maintaining high yields and purity standards. These efforts ensure that the production of this compound remains environmentally responsible.

Future directions for research on CAS No 2383434567 (Chemical Name: N methyl ethyl triazole) include exploring its potential as an agrochemical or as a component in advanced materials. The versatility of its structure allows for modifications that could enhance its performance in different contexts beyond traditional pharmaceutical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design platforms,Ethyl N methyl triazole amine CAS number 2383434567 could play a pivotal role in addressing global challenges across multiple sectors.